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Compound of Interest

Compound Name: N-Heptanoylglycine-d2

Cat. No.: B12365813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

N-Heptanoylglycine-d2 and related compounds. A specific Safety Data Sheet (SDS) for N-
Heptanoylglycine-d2 was not found in the available literature. Therefore, the information

presented herein is based on data for structurally similar molecules and general best practices

for handling deuterated compounds. It is imperative that all laboratory work be conducted with

appropriate personal protective equipment and under the supervision of trained personnel.

Introduction
N-Heptanoylglycine-d2 is the deuterated form of N-Heptanoylglycine, an acylglycine that

serves as a metabolite in various biological systems. Acylglycines are intermediates in the

metabolism of amino acids and fatty acids.[1] Deuterated compounds, such as N-
Heptanoylglycine-d2, are valuable tools in pharmaceutical research, particularly in studies of

drug metabolism and pharmacokinetics (DMPK) due to the deuterium isotope effect, which can

slow down metabolic processes.[2] This guide provides a comprehensive overview of the

known safety and handling precautions for N-Heptanoylglycine-d2 to ensure its safe use in a

research environment.
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Property Value Source

Chemical Name N-Heptanoylglycine-d2 MedChemExpress

CAS Number 3008541-77-0 MedChemExpress

Molecular Formula C9H15D2NO3 MedChemExpress

Molecular Weight 189.25 g/mol MedChemExpress

Appearance Solid, White to off-white MedChemExpress

Purity ≥95.0% MedChemExpress

Toxicological Data
Specific toxicological data for N-Heptanoylglycine-d2 is not readily available. However,

studies on a related compound, N-acetylglycine (NAGly), provide some insight into the potential

toxicological profile of acylglycines. It is important to note that deuteration can alter the

pharmacokinetic and toxicological properties of a molecule.[3]

Toxicological Data for N-acetylglycine (NAGly)
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Test Species Route Dose Result Source

Acute Oral

Toxicity

Sprague-

Dawley Rats
Oral Gavage

2000 mg/kg

of body

weight

No mortalities

or adverse

effects

observed.

[4]

Repeated

Dose Dietary

Exposure (28

days)

Sprague-

Dawley Rats
Dietary

Targeted

doses of 100,

500, or 1000

mg/kg of

body

weight/day

No

biologically

significant or

test

substance-

related

differences in

body weights,

feed

consumption,

or clinical

pathology.

[4]

Genotoxicity

(in vitro)

Bacterial

tester strains
- -

No evidence

of

genotoxicity.

[4]

Genotoxicity

(in vivo)
Mice - -

No evidence

of

genotoxicity

in bone

marrow

micronucleus

studies.

[4]

No-Observed-Adverse-Effect-Level (NOAEL) for N-acetylglycine[4]

Sex NOAEL

Male Rats 898.9 mg/kg of body weight/day

Female Rats 989.9 mg/kg of body weight/day
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Safe Handling and Storage
The following handling and storage procedures are based on best practices for deuterated

compounds and general laboratory safety.

Personal Protective Equipment (PPE)
When handling N-Heptanoylglycine-d2, the following personal protective equipment should be

worn:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.

General Handling Precautions
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Keep away from ignition sources.

Storage Conditions
Proper storage is crucial to maintain the integrity and stability of N-Heptanoylglycine-d2.
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Condition Powder In Solvent Source

-20°C 3 years 1 month [5]

4°C 2 years - [5]

-80°C - 6 months [5]

Store in a tightly sealed container.[6]

Protect from light.[6]

Store in a dry and cool place.

Experimental Protocols
Protocol for Preparation of Stock Solutions
This protocol outlines the general steps for preparing a stock solution from a solid deuterated

standard.[7]

Acclimatization: Before opening, allow the sealed container of N-Heptanoylglycine-d2 to

equilibrate to room temperature for at least 30 minutes to prevent moisture condensation.

Inert Atmosphere: Whenever possible, perform manipulations in a glove box or under a

gentle stream of a dry, inert gas (e.g., nitrogen or argon) to minimize exposure to

atmospheric moisture.

Weighing: Carefully open the container and accurately weigh the desired amount of the

standard using a calibrated analytical balance.

Dissolution: Quantitatively transfer the weighed solid to a volumetric flask. Add a small

amount of a suitable high-purity solvent (e.g., methanol, acetonitrile) and swirl to dissolve.

Dilution: Once dissolved, dilute to the mark with the solvent.

Mixing: Cap the flask securely and mix the solution thoroughly by inversion.
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Storage: Transfer the stock solution to a clean, dry, and clearly labeled amber vial with a

PTFE-lined cap. Store the solution under the recommended conditions. It is advisable to

prepare smaller aliquots for daily use to avoid repeated warming and cooling of the main

stock.

Diagrams
Safe Handling Workflow
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Caption: Workflow for the safe handling of N-Heptanoylglycine-d2.

Metabolic Pathway of N-Heptanoylglycine
N-Heptanoylglycine is formed from Heptanoyl-CoA and glycine, a reaction catalyzed by glycine

N-acyltransferase. This is a detoxification pathway that conjugates acyl-CoA species.[8]
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Caption: Biosynthesis of N-Heptanoylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12365813?utm_src=pdf-custom-synthesis
https://www.mayocliniclabs.com/test-catalog/overview/608909
https://www.simsonpharma.com/blog-details/deuterated-compounds
https://salamandra.net/regulatory-considerations-for-deuterated-products/
https://pubmed.ncbi.nlm.nih.gov/20188778/
https://www.medchemexpress.com/n-heptanoylglycine-d2.html
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://www.hmdb.ca/metabolites/HMDB0013010
https://www.hmdb.ca/metabolites/HMDB0013010
https://www.benchchem.com/product/b12365813#n-heptanoylglycine-d2-safety-and-handling-precautions
https://www.benchchem.com/product/b12365813#n-heptanoylglycine-d2-safety-and-handling-precautions
https://www.benchchem.com/product/b12365813#n-heptanoylglycine-d2-safety-and-handling-precautions
https://www.benchchem.com/product/b12365813#n-heptanoylglycine-d2-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12365813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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